Cas no 1443925-31-2 (21H,23H-Porphine, 5,10,15,20-tetrakis(4'-bromo[1,1'-biphenyl]-4-yl)-)

• Product Name: 21H,23H-Porphine, 5,10,15,20-tetrakis(4'-bromo[1,1'-biphenyl]-4-yl)-
• CAS No: 1443925-31-2
• MF: C₆₈H₄₂N₄Br₄
• MW: 1234.7
• CID: 4466318
• Update Time: 2025-06-13

21H,23H-Porphine, 5,10,15,20-tetrakis(4'-bromo[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine, 5,10,15,20-tetrakis(4'-bromo[1,1'-biphenyl]-4-yl)-

• Inchi： InChI=1S/C68H42Br4N4/c69-53-25-17-45(18-26-53)41-1-9-49(10-2-41)65-57-33-35-59(73-57)66(50-11-3-42(4-12-50)46-19-27-54(70)28-20-46)61-37-39-63(75-61)68(52-15-7-44(8-16-52)48-23-31-56(72)32-24-48)64-40-38-62(76-64)67(60-36-34-58(65)74-60)51-13-5-43(6-14-51)47-21-29-55(71)30-22-47/h1-40,73,76H
• InChI Key： YKOZURAUOKGISY-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)C2=C3C=CC(=C(C4=CC=C(C=C4)C5=CC=C(C=C5)Br)C6=NC(=C(C7=CC=C(C=C7)C8=CC=C(C=C8)Br)C9=CC=C(C(=C%10C=CC2=N%10)C%11=CC=C(C=C%11)C%12=CC=C(C=C%12)Br)N9)C=C6)N3)C%13=CC=C(C=C%13)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 76
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Porphyrins

Additional information on 21H,23H-Porphine, 5,10,15,20-tetrakis(4'-bromo[1,1'-biphenyl]-4-yl)-

Recent Advances in the Study of 21H,23H-Porphine, 5,10,15,20-tetrakis(4'-bromo[1,1'-biphenyl]-4-yl)- (CAS: 1443925-31-2)

The compound 21H,23H-Porphine, 5,10,15,20-tetrakis(4'-bromo[1,1'-biphenyl]-4-yl)- (CAS: 1443925-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This porphyrin derivative, characterized by its tetrabrominated biphenyl substituents, exhibits unique photophysical and electrochemical properties that make it a promising candidate for various applications, including photodynamic therapy (PDT), organic electronics, and catalysis. Recent studies have focused on elucidating its structural characteristics, synthetic pathways, and potential biomedical applications.

One of the key findings in recent research is the compound's exceptional ability to generate reactive oxygen species (ROS) upon light irradiation, a property highly sought after in PDT for cancer treatment. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this porphyrin derivative exhibits a high singlet oxygen quantum yield, making it a potent photosensitizer. The study also highlighted its improved stability and reduced dark toxicity compared to traditional porphyrin-based photosensitizers, suggesting a safer profile for clinical use.

In addition to its biomedical applications, the compound has shown promise in the field of organic electronics. Researchers have explored its use as a hole-transporting material in organic light-emitting diodes (OLEDs) due to its extended π-conjugation and brominated biphenyl groups, which enhance charge carrier mobility. A recent preprint on ChemRxiv reported that devices incorporating this porphyrin derivative achieved higher efficiency and stability compared to conventional materials, paving the way for its potential commercialization.

The synthesis of 21H,23H-Porphine, 5,10,15,20-tetrakis(4'-bromo[1,1'-biphenyl]-4-yl)- has also been a focal point of recent investigations. A team from the University of Tokyo developed a scalable and high-yield synthetic route using Suzuki-Miyaura cross-coupling reactions, as detailed in a 2022 ACS Catalysis publication. This advancement addresses previous challenges related to low yields and purification difficulties, facilitating broader research and application of the compound.

Despite these promising developments, challenges remain. For instance, the compound's solubility in aqueous media is limited, which may hinder its biomedical applications. Researchers are actively exploring derivatization strategies, such as PEGylation, to improve its hydrophilicity without compromising its photophysical properties. Furthermore, long-term toxicity studies are needed to fully assess its safety profile in vivo.

In conclusion, 21H,23H-Porphine, 5,10,15,20-tetrakis(4'-bromo[1,1'-biphenyl]-4-yl)- represents a versatile and highly functionalized porphyrin derivative with significant potential across multiple disciplines. Ongoing research aims to optimize its properties and expand its applications, particularly in theranostics and advanced materials. The compound's unique combination of structural features and functional capabilities positions it as a valuable tool for future innovations in chemical biology and medicine.